Cas no 13412-64-1 (Dicloxacillin Sodium hydrate)
Dicloxacillin sodium salt monohydrate is a narrow spectrum of penicillins β Lactam antibiotics, which can be used in the study of gram positive bacteria infection, effectively combat β- Lactamase producing microorganisms such as Staphylococcus aureus

Dicloxacillin Sodium hydrate structure
Product Name:Dicloxacillin Sodium hydrate
CAS No:13412-64-1
Molecular Formula:C19H17N3O5SCl2.Na+
Molecular Weight:493.31618
MDL:MFCD00056865
CID:49223
PubChem ID:23675786
Dicloxacillin Sodium hydrate Properties
Names and Identifiers
-
- dicloxacillin sodium monohydrate
- Dicloxacillin Sodium
- Cloxacillin Sodium
- Dicloxacillin Sodium Salt Monohydrate
- DICLOXACILLIN
- Dicloxacillin sodium salt hydrate
- Sodium 7-[3-(2,6-dichlorophenyl)-5-methyl-oxazol-4-yl]carbonylamino-3,3-dimet hyl-6-oxo-2-thia-5-azabicyclo[3.2.0]heptane-4-carboxylate
- Dicloxacillin Sodium (500 mg)
- Dicloxacillin Sodium (300 mg)
- DICLOXACILLIN SODIUM WHO(CRM STANDARD)
- DICLOXACILLIN SODIUM USP(CRM STANDARD)
- DICLOXACILLIN SODIUM EPD(CRM STANDARD)
- Dicloxacillin monohydrate sodium salt
- DICLOXACILLIN SODIUM SALT HYDRATE VETRAN
- Dicloxacillin sodium hydrate solution,100ppm
- Mesterolone
- Dicloxacillin sodium monohydrate/Mesterolone
- Dicloxacillin Sodium hydrate
- DICLOXACILLIN SODIUM [USAN]
- D81863
- BCP28581
- Dynapen
- DICLOXACILLIN SODIUM MONOHYDRATE [WHO-DD]
- HY-B0977
- sodium (2S,5R,6R)-6-(3-(2,6-dichlorophenyl)-5-methylisoxazole-4-carboxamido)-3,3-dimethyl-7-oxo-4-thia-1-azabicyclo[3.2.0]heptane-2-carboxylate hydrate
- Dichlorstapenor sodium
- sodium;(2S,5R,6R)-6-[[3-(2,6-dichlorophenyl)-5-methyl-1,2-oxazole-4-carbonyl]amino]-3,3-dimethyl-7-oxo-4-thia-1-azabicyclo[3.2.0]heptane-2-carboxylate;hydrate
- NSC 756726
- Brispen
- 4-Thia-1-azabicyclo(3.2.0)heptane-2-carboxylic acid, 6-(3-(2,6-dichlorophenyl)-5-methyl-4-isoxazolecarboxamido)-3,3-dimethyl-7-oxo-, monosodium salt, monohydrate
- Sodium dicloxacillin monohydrate
- D02137
- UNII-4HZT2V9KX0
- DICLOXACILLIN SODIUM SALT MONOHYDRATE [MI]
- HMS3713I22
- Clocil
- DICLOXACILLIN SODIUM [WHO-IP]
- MLS002153818
- Novapen
- Dicloxacillin sodium (USP)
- Tox21_113495
- MFCD00167147
- DICLOXACILLIN SODIUM [USP-RS]
- sodium (2S,5R,6R)-6-({[3-(2,6-dichlorophenyl)-5-methyl-1,2-oxazol-4-yl]carbonyl}amino)-3,3-dimethyl-7-oxo-4-thia-1-azabicyclo[3.2.0]heptane-2-carboxylate hydrate
- MLS001332404
- Dicloxacillin sodium salt hydrate, VETRANAL(TM), analytical standard
- DICLOXACILLINUM NATRICUM [WHO-IP LATIN]
- 3-(2,6-Dichlorophenyl)-5-methyl-4-isoxazolyl penicillin sodium monohydrate
- Constaphyl
- Sodium dicloxacillin hydrate
- Z1554101876
- BLP-1011
- HMS2234C13
- CAS-13412-64-1
- Pathocil
- Digloxilline
- CS-4467
- AKOS015962897
- DICLOXACILLIN SODIUM [USP IMPURITY]
- Tox21_113495_1
- Pen-Sint
- s4111
- Monosodium (2S,5R,6R)-6-[3-(2,6-dichlorophenyl)-5-methyl-4-isoxazolecarboxamido]-3,3-dimethyl-7-oxo-4-thia-1-azabicyclo[3.2.0]heptane-2-carboxylate monohydrate
- Monosodium (2S,5R,6R)-6-[3-(2,6-dichlorophenyl)-5-methyl-4-isoxazolecarboxamido]-3,3-dimethyl-7-oxo-4-thia-1-azabicyclo [3.2.0]heptane-2-carboxylate monohydrate
- NCGC00178782-04
- CHEBI:52019
- HMS2096I22
- Diclocil
- CCG-269777
- Dicloxacillin sodium hydrate (JP17)
- Dicloxacillin (Sodium hydrate)
- Monosodium (2S,5R,6R)-6-(3-(2,6-dichlorophenyl)-5-methyl-4-isoxazolecarboxamido)-3,3-dimethyl-7-oxo-4-thia-1-azabicyclo(3.2.0)heptane-2-carboxylate monohydrate
- P-1011
- sodium (2S,5R,6R)-6-[3-(2,6-dichlorophenyl)-5-methyl-1,2-oxazole-4-amido]-3,3-dimethyl-7-oxo-4-thia-1-azabicyclo[3.2.0]heptane-2-carboxylate hydrate
- NSC-756726
- DTXCID3028928
- SCHEMBL41515
- DICLOXACILLIN SODIUM [EP MONOGRAPH]
- sodium 6beta-{[3-(2,6-dichlorophenyl)-5-methyl-1,2-oxazol-4-yl]carboxamido}-2,2-dimethylpenam-3alpha-carboxylate--water (1/1)
- SMR000875239
- DICLOXACILLIN SODIUM MONOHYDRATE [GREEN BOOK]
- Q27887689
- 343-55-5 (anhydrous)
- Dicloxacillin sodium, United States Pharmacopeia (USP) Reference Standard
- DTXSID2049002
- Dycill (TN)
- 3116-76-5 (non-salt)
- Dicloxacillin sodium [USAN:USP:BAN:JAN]
- 4-THIA-1-AZABICYCLO(3.2.0)HEPTANE-2-CARBOXYLIC ACID, 6-(((3-(2,6-DICHLOROPHENYL)-5-METHYL-4-ISOXAZOLYL)CARBONYL)AMINO)-3,3-DIMETHYL-7-OXO-, MONOSODIUM SALT, MONOHYDRATE, (2S-(2.ALPHA.,5.ALPHA.,6.BETA.))-
- NCGC00180956-01
- AC-18976
- NCGC00178782-02
- DICLOXACILLIN SODIUM [MART.]
- MLS001332403
- 4-Thia-1-azabicyclo(3.2.0)heptane-2-carboxylic acid, 6-(((3-(2,6-dichlorophenyl)-5-methyl-4-isoxazolyl)carbonyl)amino)-3,3-dimethyl-7-oxo-, monosodium salt, monohydrate, (2S,5R,6R)-
- DICLOXACILLIN SODIUM HYDRATE [JAN]
- P 1011
- CHEMBL1200701
- DICLOXACILLIN SODIUM [ORANGE BOOK]
- 4HZT2V9KX0
- Dycill
- Diflor
- MDI-PC
- DICLOXACILLIN SODIUM [USP MONOGRAPH]
- MFCD00056865
- Biocloxin
- Staphcillin A banyu
- Dicloxacillin sodium, European Pharmacopoeia (EP) Reference Standard
- SIGZQNJITOWQEF-VICXVTCVSA-M
- Ciclex
- R 13423
- EN300-123767
- 4-Thia-1-azabicyclo(3.2.0)heptane-2-carboxylic acid, 6-(((3-(2,6-dichlorophenyl)-5-methyl-4-isoxazolyl)carbonyl)amino)-3,3-dimethyl-7-oxo-, monosodium salt, monohydrate, (2S-(2alpha,5alpha,6beta))-
- DICLOXACILLIN SODIUM [VANDF]
- Bayer 5488
- Noxaben
- CCG-220450
- Dicloxacillinum natricum
- 13412-64-1
- Stampen
- BDBM50005106
- Dicloxacillin sodium hydrate
- Dicloxacillin sodium salt monohydrate
- 1ST5639Na
- 343-55-5
- Sodium dicloxacillin
- DICLOXACILLIN SODIUM MONOHYDRATE
- Dicloxacillin sodium
-
- MDL: MFCD00056865
- InChIKey: GXOMMGAFBINOJY-SLINCCQESA-M
- Inchi: InChI=1S/C19H17Cl2N3O5S.Na/c1-7-10(12(23-29-7)11-8(20)5-4-6-9(11)21)15(25)22-13-16(26)24-14(18(27)28)19(2,3)30-17(13)24;/h4-6,13-14,17H,1-3H3,(H,22,25)(H,27,28);/q;+1/p-1/t13-,14+,17-;/m1./s1
- SMILES: [O-]C([C@@H](C(C)(C)S[C@]1([H])[C@@H]2NC(C3=C(C)ON=C3C4=C(Cl)C=CC=C4Cl)=O)N1C2=O)=O.[Na+].O
Computed Properties
- Exact Mass: 509.01900
- Hydrogen Bond Donor Count: 7
- Hydrogen Bond Acceptor Count: 4
- Rotatable Bond Count: 2
- Monoisotopic Mass: 491.009
- Heavy Atom Count: 32
- Complexity: 752
- Isotope Atom Count: 0
- Defined Atom Stereocenter Count: 3
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Covalently-Bonded Unit Count: 3
- XLogP3: 2
- Surface Charge: 0
- Topological Polar Surface Area: 117
Experimental Properties
- LogP: 2.13190
- PSA: 150.10000
- Water Partition Coefficient: Soluble in water
- Boiling Point: 692.4°Cat760mmHg
- Melting Point: 222-225°C
- Flash Point: 372.5°C
- Solubility: H2O: soluble50mg/mL
- Color/Form: White or yellowish crystalline powder with an odor and bitter taste
- Solubility: Soluble in water, methanol and ethanol
- Specific Rotation: D20 +127.2° (water)
- Density: g/cm3
Dicloxacillin Sodium hydrate Security Information
- RTECS:XH8925000
- WGK Germany:2
- Safety Instruction: S22-S26-S36/37-S45
- Risk Phrases:R36/37/38
-
Dangerous goods sign:
- Hazard Statement: H303 may be harmful by ingestion +h313 may be harmful by skin contact +h2413 may be harmful by inhalation
-
Warning Statement:
P264 wash thoroughly after treatment
p280 wear protective gloves / wear protective clothing / wear protective eye masks / wear protective masks
p305 if in eyes
p351 rinse carefully with water for a few minutes
p338 remove contact lenses (if any) and easy to operate, continue rinsing
p337 if eye irritation persists
p2393 get medical advice / care - Storage Condition:Powder -20°C 3 years 4°C 2 years In solvent -80°C 6 months -20°C 1 month
- Risk Phrases: R36/37/38: irritating to eyes, respiratory tract and skin. R42/43: inhalation and skin contact can cause allergy.
- Signal Word:warning
- Toxicity:LD50 in mice (g/kg): 0.9 i.v.; in rats (g/kg): 0.63 i.p.; >5 orally (Gloxhuber)
Dicloxacillin Sodium hydrate Customs Data
- HS CODE:2941109900
- Customs Data:
China Customs Code:
2941109900
Dicloxacillin Sodium hydrate Pricemore >>
Enterprise | No. | Product Name | Cas No. | Purity | Specification | Price | Update Time | Inquiry |
---|---|---|---|---|---|---|---|---|
1PlusChem | 1P0080JP-1g |
Dicloxacillin sodium salt monohydrate |
13412-64-1 | 95-102% (HPLC, Dried basis) | 1g |
$45.00 | 2025-02-22 | |
A2B Chem LLC | AD73157-5mg |
Dicloxacillin sodium salt monohydrate |
13412-64-1 | 98% | 5mg |
$20.00 | ||
Aaron | AR0080S1-50mg |
Dicloxacillin sodium salt monohydrate |
13412-64-1 | 98% | 50mg |
$64.00 | ||
abcr | AB348968-1 g |
Dicloxacillin sodium salt hydrate, 95%; . |
13412-64-1 | 95% | 1 g |
€97.90 | 2023-07-19 | |
Ambeed | A255182-1mg |
Sodium (2S,5R,6R)-6-(3-(2,6-dichlorophenyl)-5-methylisoxazole-4-carboxamido)-3,3-dimethyl-7-oxo-4-thia-1-azabicyclo[3.2.0]heptane-2-carboxylate hydrate |
13412-64-1 | 98% | 1mg |
$8.0 | 2025-03-03 | |
Biosynth | AD21717-500 mg |
Dicloxacillin sodium salt monohydrate |
13412-64-1 | 500MG |
$69.30 | |||
ChemScence | CS-4467-50mg |
Dicloxacillin Sodium hydrate |
13412-64-1 | 98.94% | 50mg |
$60.0 | 2022-04-27 | |
Enamine | EN300-123767-0.05g |
sodium (2S,5R,6R)-6-[3-(2,6-dichlorophenyl)-5-methyl-1,2-oxazole-4-amido]-3,3-dimethyl-7-oxo-4-thia-1-azabicyclo[3.2.0]heptane-2-carboxylate hydrate |
13412-64-1 | 95% | 0.05g |
$403.0 | 2023-05-06 | |
MedChemExpress | HY-B0977-10mM*1mLinWater |
Dicloxacillin Sodium hydrate |
13412-64-1 | ≥98.0% | 10mM*1mLinWater |
¥550 | 2022-05-18 | |
S e l l e c k ZHONG GUO | S5969-25mg |
Dicloxacillin Sodium hydrate |
13412-64-1 | 99.83% | 25mg |
¥1629.93 | 2023-09-15 |
Dicloxacillin Sodium hydrate Suppliers
TIAN MEN HENG CHANG HUA GONG Co., Ltd.
(CAS:13412-64-1)
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(CAS:13412-64-1)
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Dicloxacillin Sodium hydrate Related Literature
-
Bimba Chaubey,Shaikh M. Mobin,Maravanji S. Balakrishna Dalton Trans., 2014,43, 584-591
-
Zhenli Deng,Lijuan Han,Jing Zhang Anal. Methods, 2011,3, 2848-2853
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Baghdad Ouddane,Jalal Halwani,Jean Claude Fischer J. Environ. Monit., 2004,6, 243-253
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4. Back cover
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Zheling Zhang,Youhuan Huang,Jian Xiong,Ping Cai,Xiaogang Xue,Jian Zhang,Songting Tan J. Mater. Chem. A, 2018,6, 12969-12973
-
Stella Gypser,Peter Leinweber,Dirk Freese Phys. Chem. Chem. Phys., 2019,21, 4421-4434
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Young Hoon Lee,Saibal Jana,Heechai Lee,Sang Uck Lee,Min Hyung Lee Chem. Commun., 2018,54, 12069-12072
-
Daniel Avram,Claudiu Colbea,Carmen Tiseanu J. Mater. Chem. C, 2019,7, 13770-13777
Recommended suppliers
Amadis Chemical Company Limited
(CAS:13412-64-1)Dicloxacillin Sodium hydrate

Purity:99%
Quantity:1g
Price($):176.0